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Compound of Interest

Compound Name: Trehalose

Cat. No.: B1683222

L Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Trehalose, a non-hazardous disaccharide commonly used in pharmaceutical

formulations and research. While Trehalose is considered safe, adherence to standard

laboratory best practices is crucial to maintain a secure and efficient workspace.

Personal Protective Equipment (PPE): Your First

Line of Defense

Although Trehalose is not classified as a hazardous substance, the use of basic personal

protective equipment is recommended to prevent nuisance dust exposure and maintain good

laboratory hygiene.

PPE Category

Recommendation

Eye Protection

Safety glasses with side shields

Hand Protection

Standard laboratory gloves (e.g., nitrile)

Body Protection

Laboratory coat

Respiratory

Not generally required for small quantities
handled with good ventilation. If dustiness is a

concern, a dust mask (e.g., N95) can be used.
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Operational Plan: Safe Handling Protocols

A clear, step-by-step operational plan ensures consistency and safety in the laboratory.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the substance name (Trehalose), date
of receipt, and any lot numbers.

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to
prevent moisture absorption and contamination.

Handling and Weighing

o Designated Area: Whenever possible, handle and weigh solid Trehalose in a designated
area, such as on a clean benchtop, to minimize the potential for cross-contamination.

o Ventilation: Work in a well-ventilated area to avoid the inhalation of fine powder. For
procedures that may generate significant dust, consider using a fume hood or a powder
handling enclosure.

e Dispensing: Use a clean scoop or spatula to transfer the powder. Avoid scooping directly
from the primary container to a reaction vessel to prevent contamination of the bulk material.
Weighing paper or a clean, tared container should be used.

e Minimizing Dust: Handle the powder gently to minimize the generation of airborne dust.
Close the container immediately after use.

Preparation of Solutions

» Dissolving: Trehalose is readily soluble in water. When preparing solutions, add the powder
to the solvent to avoid clumping.

o Labeling Solutions: Clearly label all prepared solutions with the name of the substance,
concentration, solvent, and date of preparation.
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Disposal Plan: Responsible Waste Management

As a non-hazardous substance, the disposal of Trehalose is straightforward but should be
conducted in accordance with institutional and local regulations.

¢ Solid Waste: Uncontaminated solid Trehalose waste can typically be disposed of in the
regular laboratory trash.

e Agqueous Solutions: Dilute agueous solutions of Trehalose can generally be disposed of
down the drain with copious amounts of water.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,
water) before being discarded in the regular trash or recycling, depending on the container
material. Ensure all labels are defaced or removed.

e Contaminated Waste: If Trehalose is contaminated with a hazardous substance, it must be
disposed of as hazardous waste, following all applicable regulations for the contaminant.

Toxicological Data

The following table summarizes available toxicological data for Trehalose. It is important to
note that Trehalose is generally recognized as safe (GRAS).

Test Result Species
Oral LD50 > 5,000 mg/kg Rat

Skin Irritation Non-irritating Rabbit
Eye Irritation Non-irritating Rabbit

Workflow for Safe Handling of Trehalose
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Caption: Workflow for the safe handling of Trehalose in a laboratory setting.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Trehalose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-
handling-trehalose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-handling-trehalose
https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-handling-trehalose
https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-handling-trehalose
https://www.benchchem.com/product/b1683222#personal-protective-equipment-for-handling-trehalose
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

